Cas no 2639374-82-4 (tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• CAS No: 2639374-82-4
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5664646
• PubChem ID: 165897191
• Update Time: 2025-11-03

tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729933
• rac-tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• EN300-27724026
• 2639374-82-4
• tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)14-10-9-13(17-14)11-5-7-12(19-4)8-6-11/h5-8,13-14,17H,9-10H2,1-4H3/t13-,14-/m0/s1
• InChI Key： VKKIYZJZCGYQPF-KBPBESRZSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC[C@@H](C2C=CC(=CC=2)OC)N1)=O

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate, identified by the CAS number 2639374-82-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyrrolidine ring substituted with a tert-butyl group at the 2-position and a 4-methoxyphenyl group at the 5-position, both in the S configuration. This stereochemistry is crucial for its biological activity and selectivity.

Recent advancements in stereochemistry and asymmetric synthesis have enabled the precise construction of this compound's chiral centers. The synthesis of tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate typically involves multi-step processes, including enantioselective catalytic asymmetric reactions. These methods not only ensure high enantiomeric excess but also provide insights into the relationship between molecular structure and function. For instance, studies have shown that the S,S configuration of this compound enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic applications.

In terms of applications, tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate has been explored as a potential intermediate in drug design. Its pyrrolidine backbone is known to exhibit favorable pharmacokinetic properties, such as good bioavailability and metabolic stability. Additionally, the presence of the tert-butyl group contributes to lipophilicity, while the 4-methoxyphenyl moiety introduces electronic and steric effects that can modulate biological activity. Recent research has highlighted its role in inhibiting certain enzymes involved in neurological disorders, suggesting its potential as a lead compound for developing novel therapeutics.

The CAS number 2639374-82-4 serves as a unique identifier for this compound in scientific literature and regulatory databases. This ensures consistency and accuracy in referencing the compound across different studies and applications. Researchers have utilized this identifier to access detailed information about its physical properties, toxicity profiles, and environmental impact.

In conclusion, tert-butyl (2S,5S)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate, with its CAS number 2639374-82-4, represents a valuable molecule in contemporary chemical research. Its unique structure, stereochemistry, and functional groups make it an attractive target for further exploration in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical developments.